3-benzenesulfonamido-N-benzyl-4-methoxy-N-methylbenzene-1-sulfonamide
Overview
Description
3-benzenesulfonamido-N-benzyl-4-methoxy-N-methylbenzene-1-sulfonamide (BMS-MMB-1) is a synthetic sulfonamide-based molecule that has recently been investigated for its potential applications in scientific research. It is a member of the sulfonamide family, which is a group of compounds that contain the functional group -SO2NH2. As a result, BMS-MMB-1 has a range of properties that make it an attractive molecule for scientific research purposes.
Mechanism of Action
The mechanism of action of 3-benzenesulfonamido-N-benzyl-4-methoxy-N-methylbenzene-1-sulfonamide is not fully understood. However, it is believed that the sulfonamide group of 3-benzenesulfonamido-N-benzyl-4-methoxy-N-methylbenzene-1-sulfonamide binds to the active site of enzymes, which can then alter the activity of the enzyme. Additionally, the fluorescent dye portion of 3-benzenesulfonamido-N-benzyl-4-methoxy-N-methylbenzene-1-sulfonamide can be used to monitor the activity of enzymes in real-time.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-benzenesulfonamido-N-benzyl-4-methoxy-N-methylbenzene-1-sulfonamide are not fully understood. However, it has been shown to have an inhibitory effect on the activity of a variety of enzymes, including cytochrome P450 enzymes. Additionally, 3-benzenesulfonamido-N-benzyl-4-methoxy-N-methylbenzene-1-sulfonamide has been shown to have an inhibitory effect on the expression of certain genes.
Advantages and Limitations for Lab Experiments
3-benzenesulfonamido-N-benzyl-4-methoxy-N-methylbenzene-1-sulfonamide has several advantages for lab experiments. It is a relatively stable molecule, and its fluorescent dye can be used to monitor enzyme activity in real-time. Additionally, its sulfonamide group can be used to investigate the effect of sulfonamides on enzyme activity and gene expression. However, 3-benzenesulfonamido-N-benzyl-4-methoxy-N-methylbenzene-1-sulfonamide also has some limitations. It is not water-soluble, and its fluorescent dye is not very bright, which can make it difficult to detect in some applications.
Future Directions
Given the potential applications of 3-benzenesulfonamido-N-benzyl-4-methoxy-N-methylbenzene-1-sulfonamide, there are a number of future directions for research. These include further investigations into the biochemical and physiological effects of 3-benzenesulfonamido-N-benzyl-4-methoxy-N-methylbenzene-1-sulfonamide, as well as the development of new synthetic methods for the synthesis of 3-benzenesulfonamido-N-benzyl-4-methoxy-N-methylbenzene-1-sulfonamide. Additionally, further research is needed to investigate the potential applications of 3-benzenesulfonamido-N-benzyl-4-methoxy-N-methylbenzene-1-sulfonamide in drug delivery, as well as its potential use as a therapeutic agent. Finally, further research is needed to explore the potential use of 3-benzenesulfonamido-N-benzyl-4-methoxy-N-methylbenzene-1-sulfonamide as a fluorescent probe for the detection of reactive oxygen species.
Synthesis Methods
3-benzenesulfonamido-N-benzyl-4-methoxy-N-methylbenzene-1-sulfonamide can be synthesized using a two-step process. First, a benzene sulfonamide is reacted with benzyl bromide in the presence of a base, such as potassium carbonate, to form the benzene sulfonamide-N-benzyl derivative. Second, this intermediate is then reacted with 4-methoxy-N-methylbenzene-1-sulfonamide in the presence of a base, such as potassium carbonate, to form 3-benzenesulfonamido-N-benzyl-4-methoxy-N-methylbenzene-1-sulfonamide.
Scientific Research Applications
3-benzenesulfonamido-N-benzyl-4-methoxy-N-methylbenzene-1-sulfonamide has recently been investigated for its potential applications in scientific research. It has been used as a fluorescent dye in a variety of cell and tissue imaging applications, as well as a fluorescent probe for the detection of reactive oxygen species. It has also been used to study the effect of sulfonamides on enzyme activity, and to investigate the role of sulfonamides in the regulation of gene expression.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-benzenesulfonamido-N-benzyl-4-methoxy-N-methylbenzene-1-sulfonamide' involves the reaction of 3-aminobenzenesulfonamide with benzyl chloride, followed by reaction with 4-methoxy-N-methylbenzenesulfonamide. The final product is obtained by purification and isolation.", "Starting Materials": [ "3-aminobenzenesulfonamide", "benzyl chloride", "4-methoxy-N-methylbenzenesulfonamide", "solvents and reagents" ], "Reaction": [ "Step 1: 3-aminobenzenesulfonamide is reacted with benzyl chloride in the presence of a base such as sodium hydroxide to form 3-benzenesulfonamido-N-benzylbenzenesulfonamide.", "Step 2: 4-methoxy-N-methylbenzenesulfonamide is added to the reaction mixture and the reaction is allowed to proceed to form the final product, 3-benzenesulfonamido-N-benzyl-4-methoxy-N-methylbenzene-1-sulfonamide.", "Step 3: The product is purified and isolated using techniques such as recrystallization or chromatography." ] } | |
CAS RN |
2694729-01-4 |
Molecular Formula |
C21H22N2O5S2 |
Molecular Weight |
446.5 |
Purity |
95 |
Origin of Product |
United States |
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